(3R)-3-Aminoindane-5-carboxylic acid
Overview
Description
(3R)-3-Aminoindane-5-carboxylic acid, also known as AI-5CA, is a novel amino acid derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. AI-5CA is a chiral molecule that has a unique structure and properties, making it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of (3R)-3-Aminoindane-5-carboxylic acid is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as dopamine and glutamate. (3R)-3-Aminoindane-5-carboxylic acid has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is important for neuronal survival and growth.
Biochemical and Physiological Effects:
(3R)-3-Aminoindane-5-carboxylic acid has been shown to have several biochemical and physiological effects. It can increase the levels of acetylcholine in the brain, which is important for learning and memory. (3R)-3-Aminoindane-5-carboxylic acid has also been shown to increase the levels of antioxidant enzymes, which can protect against oxidative stress. Additionally, (3R)-3-Aminoindane-5-carboxylic acid has been shown to reduce the levels of pro-inflammatory cytokines, which can contribute to neuroinflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of (3R)-3-Aminoindane-5-carboxylic acid is its unique structure and properties, which make it a promising candidate for drug development. (3R)-3-Aminoindane-5-carboxylic acid is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of (3R)-3-Aminoindane-5-carboxylic acid is its potential toxicity, which needs to be further investigated.
Future Directions
There are several future directions for research on (3R)-3-Aminoindane-5-carboxylic acid. One area of interest is its potential use in treating neurodegenerative diseases. Further studies are needed to determine its efficacy and safety in humans. Additionally, (3R)-3-Aminoindane-5-carboxylic acid could be investigated for its potential use in pain management and as an anti-inflammatory agent. Further research is also needed to fully understand its mechanism of action and potential side effects.
Conclusion:
In conclusion, (3R)-3-Aminoindane-5-carboxylic acid is a novel amino acid derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. Its unique structure and properties make it a promising candidate for drug development. (3R)-3-Aminoindane-5-carboxylic acid has been shown to have neuroprotective effects, improve cognitive function, and reduce inflammation. However, further research is needed to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
(3R)-3-Aminoindane-5-carboxylic acid has been studied extensively for its potential therapeutic applications. It has been shown to have neuroprotective effects and can improve cognitive function in animal models. (3R)-3-Aminoindane-5-carboxylic acid has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, (3R)-3-Aminoindane-5-carboxylic acid has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for pain management.
properties
IUPAC Name |
3-amino-2,3-dihydro-1H-indene-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c11-9-4-3-6-1-2-7(10(12)13)5-8(6)9/h1-2,5,9H,3-4,11H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BUFRECLNBYNVGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1N)C=C(C=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-2,3-dihydro-1H-indene-5-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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